N-{[5-(2-chlorophenyl)-2-furyl]methyl}ethanamine hydrochloride

• IUPAC Name: N-[[5-(2-chlorophenyl)furan-2-yl]methyl]ethanamine;hydrochloride
• InChI: InChI=1S/C13H14ClNO.ClH/c1-2-15-9-10-7-8-13(16-10)11-5-3-4-6-12(11)14;/h3-8,15H,2,9H2,1H3;1H
• InChI Key: USITVJLCQHQLMB-UHFFFAOYSA-N
• Canonical SMILES: CCNCC1=CC=C(O1)C2=CC=CC=C2Cl.Cl
• Molecular Formula: C13H15Cl2NO
• Molecular Weight: 272.17 g/mol

Description

Synthesis Analysis

The synthesis of N-{[5-(2-chlorophenyl)-2-furyl]methyl}ethanamine hydrochloride and its analogues involves complex organic reactions. Studies like those conducted by Lum, Brophy, and Hibbert (2016) and Lum et al. (2020) have explored the synthesis of similar compounds, focusing on their derivatization and mass spectrometric analysis (Lum, Brophy, & Hibbert, 2016) (Lum et al., 2020). These studies can provide insights into the synthesis process of N-{[5-(2-chlorophenyl)-2-furyl]methyl}ethanamine hydrochloride.

Molecular Structure Analysis

The molecular structure of such compounds is typically characterized using techniques like X-ray diffraction, as seen in the work by Aydın et al. (2017), where they explored the crystal and electronic structure of related compounds (Aydın, Soyer, Akkurt, & Büyükgüngör, 2017). These methodologies are crucial for understanding the detailed molecular geometry of N-{[5-(2-chlorophenyl)-2-furyl]methyl}ethanamine hydrochloride.

Chemical Reactions and Properties

The chemical behavior and properties of N-{[5-(2-chlorophenyl)-2-furyl]methyl}ethanamine hydrochloride are complex. Studies like that of Trishin, Namestnikov, and Gonchar (2005) provide insights into the reactions involving similar compounds, highlighting the multistep processes and the formation of various derivatives (Trishin, Namestnikov, & Gonchar, 2005).

Physical Properties Analysis

Understanding the physical properties of this compound involves examining aspects like solubility, melting point, and molecular weight. Research on similar compounds, as seen in the work of Walter and Cooke (1997), can provide comparative insights (Walter & Cooke, 1997).

Scientific Research Applications

• Antibacterial Activity : Nitrofuran derivatives, closely related to N-{[5-(2-chlorophenyl)-2-furyl]methyl}ethanamine hydrochloride, exhibit moderate antibacterial activity against gram-negative and gram-positive organisms (Tanaka & Usui, 1980).

• Synthesis of Chiral Compounds : The compound has been used in asymmetric syntheses, such as the highly enantioselective syntheses of (S)-2-aryl-Boc-pyrrolidines, highlighting its potential in the field of organic chemistry and drug development (Wu, Lee, & Beak, 1996).

• Metabolism Study : It has been used to study the metabolism of related compounds in the human liver, which is crucial for understanding drug interactions and toxicity (Nielsen et al., 2017).

• Organic Synthesis : This chemical is instrumental in various organic syntheses, such as the preparation of imidazolidin-4-one derivatives, which are important in pharmaceutical and chemical industries (Graham, Horning, & MacMillan, 2012).

• Photochemical Studies : The compound has been used in the study of photochemistry, particularly in understanding the geometrical configurations of certain chemical compounds through spectroscopy (Karminski-Zamola & Jakopčić, 1981).

• Identification of Metabolite Biomarkers : It's been instrumental in identifying metabolite biomarkers in drug testing, particularly in cases of drug intoxication (Poklis et al., 2015).

• Chemical Reactions and Substitutions : The compound is used to understand complex reactions in inorganic chemistry, such as substitution, polymerization, and cyclometallation reactions (Wong, Ting, & Lam, 2002).

• Biocidal Applications : It has potential biocidal applications, particularly in inhibiting corrosion and controlling microbial growth in industrial settings (Walter & Cooke, 1997).

• Antiamoebic Activity : Chalcones bearing N-substituted ethanamine, structurally similar to N-{[5-(2-chlorophenyl)-2-furyl]methyl}ethanamine hydrochloride, have shown significant antiamoebic activity (Zaidi et al., 2015).

• Neuropharmacology : The compound has been used in comparative studies of neuropharmacology, particularly in understanding the effects of certain hallucinogens on animal models (Elmore et al., 2018).

Mechanism of Action

The mechanism of action of amines in biological systems often involves their basicity and nucleophilicity. They can act as neurotransmitters, and their derivatives are involved in many biological processes.

Safety and Hazards

Amines can be irritants and some are toxic. They can cause burns and eye damage. It’s important to handle them with appropriate safety measures.

Future Directions

The study of amines is a vibrant field in organic chemistry with many potential applications in pharmaceuticals, agrochemicals, and materials science. Future research may focus on developing more efficient synthetic methods, studying their biological activity, and designing new amine-based materials.